N-(3-methoxybenzyl)-4-[(3-morpholin-4-ylpyrazin-2-yl)oxy]benzamide

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-4-(3-morpholin-4-ylpyrazin-2-yl)oxybenzamide
• InChI: InChI=1S/C23H24N4O4/c1-29-20-4-2-3-17(15-20)16-26-22(28)18-5-7-19(8-6-18)31-23-21(24-9-10-25-23)27-11-13-30-14-12-27/h2-10,15H,11-14,16H2,1H3,(H,26,28)
• InChI Key: NYLGYCNCPGMCEB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)C2=CC=C(C=C2)OC3=NC=CN=C3N4CCOCC4
• Molecular Formula: C23H24N4O4
• Molecular Weight: 420.5 g/mol

Description

N-(3-methoxybenzyl)-4-[(3-morpholin-4-ylpyrazin-2-yl)oxy]benzamide, also known as MMB-2201, is a synthetic cannabinoid that has gained popularity in recent years due to its potential use in scientific research. MMB-2201 is a potent agonist of the cannabinoid receptor CB1, making it a valuable tool for investigating the physiological and biochemical effects of cannabinoid receptor activation.

Mechanism of Action

N-(3-methoxybenzyl)-4-[(3-morpholin-4-ylpyrazin-2-yl)oxy]benzamide acts as a potent agonist of the cannabinoid receptor CB1, which is primarily expressed in the central nervous system. Activation of CB1 by this compound leads to the inhibition of adenylate cyclase, resulting in a decrease in the production of cyclic AMP. This, in turn, leads to the modulation of various physiological and biochemical processes.
Biochemical and Physiological Effects:
Activation of the cannabinoid receptor CB1 by this compound has been shown to modulate various physiological and biochemical processes, including pain perception, appetite, and mood. Additionally, this compound has been shown to have cardiovascular and respiratory effects, including the modulation of heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-methoxybenzyl)-4-[(3-morpholin-4-ylpyrazin-2-yl)oxy]benzamide in scientific research is its high potency and selectivity for the cannabinoid receptor CB1. This makes it a valuable tool for investigating the physiological and biochemical effects of cannabinoid receptor activation. However, one limitation of using this compound is that it is a synthetic compound, and its effects may not fully reflect those of endogenous cannabinoids.

Future Directions

There are many potential future directions for research involving N-(3-methoxybenzyl)-4-[(3-morpholin-4-ylpyrazin-2-yl)oxy]benzamide. One area of interest is the investigation of the role of CB1 in the development and progression of various diseases, including cancer and neurodegenerative disorders. Additionally, further research is needed to fully understand the cardiovascular and respiratory effects of this compound and other synthetic cannabinoids. Finally, the development of new synthetic cannabinoids with improved selectivity and potency for CB1 may lead to the discovery of new therapeutic targets for a variety of conditions.

Synthesis Methods

The synthesis of N-(3-methoxybenzyl)-4-[(3-morpholin-4-ylpyrazin-2-yl)oxy]benzamide involves the reaction of 3-methoxybenzyl chloride with 3-morpholin-4-ylpyrazin-2-amine in the presence of a base, followed by the coupling of the resulting intermediate with 4-hydroxybenzamide. The final product is obtained after purification through column chromatography and recrystallization.

Scientific Research Applications

N-(3-methoxybenzyl)-4-[(3-morpholin-4-ylpyrazin-2-yl)oxy]benzamide has been used in scientific research to investigate the role of the cannabinoid receptor CB1 in various physiological and biochemical processes. Studies have shown that activation of CB1 by this compound can modulate pain perception, appetite, and mood. Additionally, this compound has been used to investigate the effects of cannabinoid receptor activation on the cardiovascular and respiratory systems.